Cas no 685123-47-1 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)

• Product Name: 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
• CAS No: 685123-47-1
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 970960
• PubChem ID: 2726651
• Update Time: 2025-07-30

5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol
• [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol
• AC1MBJOE
• AG-G-63843
• CTK5C8118
• MolPort-003-700-721
• Oprea1_776135
• CS-0230869
• SCHEMBL23451512
• EN300-105946
• Z431952336
• DTXSID10369418
• CCG-314445
• US11634391, Compound 158
• 685123-47-1
• AKOS009590252
• A836169
• BDBM600916
• G46274
• 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol

• Inchi： 1S/C9H7ClN2O2/c10-7-3-1-6(2-4-7)9-11-8(5-13)12-14-9/h1-4,13H,5H2
• InChI Key： PLRDZVBEOOYILK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CO)=NO1

Computed Properties

• Exact Mass: 210.02000
• Monoisotopic Mass: 210.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15000
• LogP: 1.88230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles